Cas no 1567937-38-5 ((1S)-1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1567937-38-5
• MF: C₈H₅F₅O
• MW: 212.116719961166
• CID: 6099351
• PubChem ID: 104373738
• Update Time: 2025-10-30

(1S)-1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1931560
• 1567937-38-5

• Inchi： 1S/C8H5F5O/c9-5-3-1-2-4(6(5)10)7(14)8(11,12)13/h1-3,7,14H/t7-/m0/s1
• InChI Key： FWGUMEVCNXPUBD-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=CC=C(C=1F)F)O)(F)F

Computed Properties

• Exact Mass: 212.02605559g/mol
• Monoisotopic Mass: 212.02605559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-ol

Chemical Profile of (1S)-1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1567937-38-5)

The compound (1S)-1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-ol, identified by its CAS number 1567937-38-5, represents a significant advancement in the field of pharmaceutical chemistry. This chiral alcohol derivative has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both fluorine and chiral centers makes this molecule a promising candidate for various therapeutic interventions.

In recent years, the pharmaceutical industry has increasingly focused on fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic properties. The introduction of fluorine atoms into molecular structures often leads to increased binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents. The specific configuration of the stereocenter in (1S)-1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-ol further contributes to its distinct chemical and biological properties.

The structural motif of this compound, featuring a trifluoromethyl group and a difluorophenyl ring, is particularly noteworthy. The trifluoromethyl group is known for its ability to modulate lipophilicity and metabolic pathways, while the difluorophenyl ring can enhance binding interactions with biological targets. These features make (1S)-1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-ol a versatile scaffold for medicinal chemists seeking to develop innovative treatments.

Current research in the field of fluorinated pharmaceuticals has highlighted the importance of such compounds in addressing various diseases. For instance, studies have demonstrated that fluorinated alcohols can exhibit potent antiviral and anti-inflammatory activities. The chiral nature of (1S)-1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-ol suggests that it may interact selectively with specific biological pathways, potentially leading to higher efficacy and fewer side effects compared to non-chiral analogs.

Additionally, the compound's stability under various conditions makes it an attractive candidate for formulation into oral or injectable medications. Fluorinated compounds are often more resistant to degradation by enzymes and metabolic processes, which can extend their half-life in the body and improve therapeutic outcomes. This stability is particularly relevant in the development of long-acting drugs where sustained release is desired.

In vitro studies have begun to explore the potential applications of (1S)-1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-ol in several therapeutic areas. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes implicated in cancer progression. The combination of fluorine atoms and the chiral center could disrupt key signaling pathways that drive tumor growth, offering a novel approach to cancer therapy. Further investigations are warranted to fully elucidate its mechanism of action and therapeutic potential.

Another area of interest is the use of this compound as a building block for more complex molecules. Medicinal chemists often employ simple scaffolds like (1S)-1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-ol as starting points for structure-based drug design. By modifying specific functional groups or introducing additional moieties, researchers can generate libraries of derivatives with tailored properties. This approach has been successful in identifying lead compounds for several drug classes.

The synthesis of this compound also presents an interesting challenge from a chemical perspective. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to achieve high yields and enantiopurity. These methods are essential for producing pharmaceutical-grade materials that meet stringent regulatory requirements.

As research continues to uncover new applications for fluorinated compounds, (1S)-1-(2,3-difluorophenyl)-2,2,2-trifluoroethan-1-ol is poised to play a significant role in the next generation of therapeutics. Its unique structural features and promising biological activities make it a valuable asset in the pharmaceutical toolkit. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications that benefit patients worldwide.